Cas no 628308-73-6 (Butanoic acid, 4-[bis[2-(1,1-dimethylethoxy)-2-oxoethyl]amino]-)

• Product Name: Butanoic acid, 4-[bis[2-(1,1-dimethylethoxy)-2-oxoethyl]amino]-
• CAS No: 628308-73-6
• MF: C₁₆H₂₉NO₆
• MW: 331.404565572739
• CID: 430231
• PubChem ID: 71382387
• Update Time: 2025-04-19

Butanoic acid, 4-[bis[2-(1,1-dimethylethoxy)-2-oxoethyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-[bis[2-(1,1-dimethylethoxy)-2-oxoethyl]amino]-
• 4-[bis[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]amino]butanoic acid
• DTXSID20804769
• 4-[Bis(2-tert-butoxy-2-oxoethyl)amino]butanoic acid
• 628308-73-6

• Inchi： 1S/C16H29NO6/c1-15(2,3)22-13(20)10-17(9-7-8-12(18)19)11-14(21)23-16(4,5)6/h7-11H2,1-6H3,(H,18,19)
• InChI Key： MOTAGPUVNXCPKH-UHFFFAOYSA-N
• SMILES： O(C(CN(CC(=O)OC(C)(C)C)CCCC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 331.19957
• Monoisotopic Mass: 331.19948764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 12
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 93.1Ų

Experimental Properties

• PSA: 93.14